2-Chloro-5-fluoropyridin-3-ol
Overview
Description
2-Chloro-5-fluoropyridin-3-ol is a chemical compound with the molecular formula C5H3ClFNO. It has a molecular weight of 147.54 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-fluoropyridin-3-ol consists of a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The ring has a chlorine atom attached to the second position, a fluorine atom attached to the fifth position, and a hydroxyl group (-OH) attached to the third position .Physical And Chemical Properties Analysis
2-Chloro-5-fluoropyridin-3-ol is a solid substance . It is stored in an inert atmosphere at 2-8°C . The exact boiling point is not provided in the search results.Scientific Research Applications
Synthesis and Reactivity
2-Chloro-5-fluoropyridin-3-ol serves as a versatile precursor in the synthesis of various compounds due to its reactivity. The presence of chlorine and fluorine atoms on the pyridine ring enhances its nucleophilic substitution reactions. For instance, 2-Chloro-5-fluoropyridin-3-ol undergoes efficient functionalization through chlorination, hydrolysis, and methanesulfonylation processes. This reactivity is utilized in synthesizing cognition-enhancing drug candidates, demonstrating the compound's pivotal role in medicinal chemistry developments (Pesti et al., 2000).
Applications in Fluorinated Compound Synthesis
The compound is instrumental in the synthesis of fluorinated pyridines, which are crucial in various fields, including pharmaceuticals and agrochemicals. The selective fluorination of pyridine derivatives, including 2-Chloro-5-fluoropyridin-3-ol, underlines the importance of such compounds in creating more stable and potent molecules. These fluorinated derivatives have been explored for their potential in medical imaging techniques, such as Positron Emission Tomography (PET), where fluorine-18 labeled compounds are of significant interest (Carroll et al., 2007).
Environmental Applications
Beyond pharmaceuticals, 2-Chloro-5-fluoropyridin-3-ol and its derivatives demonstrate potential in environmental applications. The photolytic degradation of halogenated pyridines, including 2-chloro and 2-fluoropyridine derivatives, has been studied for treating wastewaters from pharmaceutical processing. This research indicates the feasibility of using ultraviolet irradiation to degrade contaminants effectively, providing a method to mitigate environmental pollution (Stapleton et al., 2006).
Enhancement of Antitumor Activity
2-Chloro-5-fluoropyridin-3-ol-related compounds, particularly those involved in the synthesis of fluoropyrimidine derivatives, have shown to enhance the antitumor activity of 5-fluorouracil (5-FU). For instance, the use of 5-chloro-2,4-dihydroxypyridine (a related compound) has been explored to inhibit dihydropyrimidine dehydrogenase activity, thereby enhancing the cytotoxicity of 5-FU in tumor cells. This approach offers a promising avenue for improving cancer treatment efficacy (Takechi et al., 2002).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
2-chloro-5-fluoropyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClFNO/c6-5-4(9)1-3(7)2-8-5/h1-2,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGIBCEFTNKAIAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90640095 |
Source
|
| Record name | 2-Chloro-5-fluoropyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90640095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-fluoropyridin-3-ol | |
CAS RN |
884494-35-3 |
Source
|
| Record name | 2-Chloro-5-fluoropyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90640095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 884494-35-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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